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Compound of Interest

Compound Name: Mito-TEMPO

Cat. No.: B609067 Get Quote

For researchers and professionals in drug development, the integrity of experimental work is

intrinsically linked to rigorous safety and handling protocols. This guide provides essential,

step-by-step procedures for the proper disposal of Mito-TEMPO, a mitochondria-targeted

antioxidant, ensuring the safety of laboratory personnel and the environment.

Immediate Safety and Handling Protocols
Before disposal, it is crucial to adhere to proper handling and storage procedures to minimize

risks.

Personal Protective Equipment (PPE): Always use appropriate PPE when handling Mito-
TEMPO. This includes:

Eye/Face Protection: Wear safety glasses with side-shields or goggles that are tested and

approved under government standards such as NIOSH (US) or EN 166 (EU).[1]

Hand Protection: Handle with gloves. Inspect gloves prior to use and use a proper glove

removal technique to avoid skin contact. Dispose of contaminated gloves after use in

accordance with good laboratory practices and applicable laws.[1]

Body Protection: Choose body protection appropriate for the type, concentration, and

amount of the dangerous substance at the specific workplace.[1]
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Respiratory Protection: If dust is generated, use a type N95 (US) or type P1 (EN 143) dust

mask.[1]

Storage: Store Mito-TEMPO in a cool, dry, and well-ventilated place. The recommended

storage temperature is -20°C.[1][2] Keep the container tightly closed and store with a

desiccant.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

Avoid Dust Formation: Take measures to prevent the generation of dust.[1]

Ventilation: Ensure adequate ventilation in the area of the spill.

Personal Precautions: Avoid breathing vapors, mist, or gas. Use the personal protective

equipment outlined above.[1][3]

Containment and Cleaning: Sweep up the spilled material and place it into a suitable, closed

container for disposal. Do not let the product enter drains.[1]

Step-by-Step Disposal Procedure
Given that some safety data sheets classify Mito-TEMPO as harmful if swallowed and very

toxic to aquatic life with long-lasting effects, it is imperative to treat it as hazardous waste.[2] Do

not dispose of Mito-TEMPO with household waste.

Waste Collection:

Collect waste Mito-TEMPO, whether in solid form or in solution, in a designated, properly

labeled, and sealed container.

Contaminated materials, such as gloves, weighing papers, and pipette tips, should also be

collected in a designated hazardous waste container.

Labeling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/msds/mito-tempo.pdf
https://www.benchchem.com/product/b609067?utm_src=pdf-body
https://www.chemicalbook.com/msds/mito-tempo.pdf
https://dcchemicals.com/msds/MSDS_DC12364.html
https://www.chemicalbook.com/msds/mito-tempo.pdf
https://www.chemicalbook.com/msds/mito-tempo.pdf
https://www.chemicalbook.com/msds/mito-tempo.pdf
https://www.abmole.com/literature/mito-tempo-msds.html
https://www.chemicalbook.com/msds/mito-tempo.pdf
https://www.benchchem.com/product/b609067?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC12364.html
https://www.benchchem.com/product/b609067?utm_src=pdf-body
https://www.benchchem.com/product/b609067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clearly label the waste container with "Hazardous Waste" and the full chemical name: "(2-

(2,2,6,6-Tetramethylpiperidin-1-oxyl-4-ylamino)-2-oxoethyl)triphenylphosphonium chloride"

or "Mito-TEMPO".

Storage of Waste:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials, such as strong acids, alkalis, and oxidizing agents.[2]

Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[2]

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's Environmental Health and Safety (EHS) office for specific guidance and to

arrange for pickup.

Contaminated packaging should be disposed of as unused product.[1]

Chemical and Physical Properties
A summary of key quantitative data for Mito-TEMPO is provided below for easy reference.

Property Value

Molecular Formula C₂₉H₃₅ClN₂O₂P

Molecular Weight 510.03 g/mol

Solubility in H₂O 60 mg/mL (117.64 mM)

Solubility in DMSO 100-255 mg/mL (196.06 - 499.97 mM)

Storage Temperature -20°C (Powder)

Data sourced from multiple suppliers; ranges may vary. Sonication is often recommended to

aid dissolution.[4][5]
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The following diagram illustrates the logical workflow for the proper disposal of Mito-TEMPO.

Preparation & Handling

Waste Collection
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Caption: Workflow for the safe disposal of Mito-TEMPO waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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